Cas no 2228824-53-9 (1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-3,3-difluorocyclobutylmethanamine)

• Product Name: 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-3,3-difluorocyclobutylmethanamine
• CAS No: 2228824-53-9
• MF: C₁₅H₂₀F₂N₂
• MW: 266.329510688782
• CID: 5993557
• PubChem ID: 165853064
• Update Time: 2025-05-21

1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-3,3-difluorocyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-3,3-difluorocyclobutylmethanamine
• [1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-3,3-difluorocyclobutyl]methanamine
• 2228824-53-9
• EN300-1974202

• Inchi： 1S/C15H20F2N2/c1-2-19-6-5-11-7-12(3-4-13(11)19)14(10-18)8-15(16,17)9-14/h3-4,7H,2,5-6,8-10,18H2,1H3
• InChI Key： QGMPYSYOSWOJLZ-UHFFFAOYSA-N
• SMILES： FC1(CC(CN)(C2C=CC3=C(CCN3CC)C=2)C1)F

Computed Properties

• Exact Mass: 266.15945497g/mol
• Monoisotopic Mass: 266.15945497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-3,3-difluorocyclobutylmethanamine

Introduction to 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-3,3-difluorocyclobutylmethanamine (CAS No. 2228824-53-9)

1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-3,3-difluorocyclobutylmethanamine, identified by the CAS number 2228824-53-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to a class of heterocyclic amine derivatives characterized by its unique structural features, which include a fused indole ring system and a substituted cyclobutyl moiety. The presence of fluorine atoms at the 3,3-position of the cyclobutyl ring introduces additional electronic and steric effects, making this compound a promising candidate for further exploration in drug discovery and development.

The structural framework of 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-3,3-difluorocyclobutylmethanamine is derived from the indole scaffold, a core structure widely recognized for its biological activity. Indole derivatives have long been studied for their potential pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The modification of the indole ring with an ethyl group at the 1-position and a cyclobutyl substituent at the 5-position enhances its molecular complexity and may contribute to improved binding affinity to biological targets.

The introduction of fluorine atoms into the cyclobutyl ring is a strategic design choice that can modulate the compound's pharmacokinetic properties. Fluorinated aromatic and heteroaromatic compounds are frequently employed in medicinal chemistry due to their ability to enhance metabolic stability, improve lipophilicity, and increase binding affinity. In particular, 3,3-difluorocyclobutyl derivatives have shown promise in various therapeutic areas, including central nervous system (CNS) disorders and oncology.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. The interactions between 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-3,3-difluorocyclobutylmethanamine and potential biological targets can be simulated using docking algorithms, providing valuable insights into its mechanism of action. These studies suggest that this compound may exhibit inhibitory activity against enzymes or receptors involved in disease pathways.

In vitro studies have begun to explore the biological activity of 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-3,3-difluorocyclobutylmethanamine, focusing on its potential as an inhibitor or modulator of key therapeutic targets. Preliminary results indicate that this compound demonstrates moderate activity against certain enzymatic pathways relevant to cancer progression. The fluorine atoms in the cyclobutyl ring appear to play a crucial role in stabilizing interactions with these targets, suggesting that further optimization could lead to more potent derivatives.

The synthesis of 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-3,3-difluorocyclobutylmethanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the indole core, followed by functional group transformations to introduce the ethyl and difluorocyclobutyl moieties. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity.

The pharmacokinetic profile of 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-3,3-difluorocyclobutylmethanamine is another critical aspect that has been investigated. In animal models, this compound has exhibited favorable distribution characteristics, suggesting potential for oral bioavailability. Additionally, preliminary toxicological studies indicate that it is well-tolerated at moderate doses, although further long-term studies are necessary to fully assess its safety profile.

The development of novel therapeutic agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of 1-(1-ethyl-2,3-dihydro-1H-indol-5-yl)-3,3-difluorocyclobutylmethanamine exemplifies this collaborative approach by integrating structural biology insights with synthetic chemistry expertise. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design (SBDD), researchers aim to identify new lead compounds with improved efficacy and reduced side effects.

Future directions for research on CAS No. 2228824-53 include exploring its potential as a prodrug or combination therapy agent. Prodrug strategies involve converting a less active or poorly soluble parent compound into a more stable form that can be easily administered before being converted back into its active form within the body. Combination therapy involves using multiple drugs simultaneously to achieve synergistic effects or reduce resistance development.

The impact of fluorinated compounds on modern drug discovery cannot be overstated. The ability of fluorine atoms to modulate molecular properties has led to numerous successful drugs on the market today. As research continues into 1-(1ethyl23dihydroindol5)13diflucyclobutymethanamine, it is likely that new applications will emerge across various therapeutic areas.